Cas no 2172465-69-7 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxane-3-carboxylic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxane-3-carboxylic acid
• CAS No: 2172465-69-7
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6526590
• PubChem ID: 165554608
• Update Time: 2025-05-20

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxane-3-carboxylic acid
• EN300-1547326
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]methyl}oxane-3-carboxylic acid
• 2172465-69-7

• Inchi： 1S/C26H30N2O6/c1-17(23(29)28-15-26(24(30)31)11-6-12-33-16-26)13-27-25(32)34-14-22-20-9-4-2-7-18(20)19-8-3-5-10-21(19)22/h2-5,7-10,17,22H,6,11-16H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： KSVBOVGKBGURGS-UHFFFAOYSA-N
• SMILES： O1CCCC(C(=O)O)(CNC(C(C)CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxane-3-carboxylic acid

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxane-3-carboxylic acid (CAS No. 2172465-69-7): An Overview

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxane-3-carboxylic acid (CAS No. 2172465-69-7) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-protected amino acid derivative, is characterized by its unique structural features and potential applications in drug development and biomolecular research.

The core structure of this compound consists of a cyclic oxane ring with a carboxylic acid group at the 3-position. The key functional group is the Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which is attached to an amino acid derivative. The Fmoc group is widely used in peptide synthesis due to its stability under mild conditions and ease of removal, making it an essential tool in the synthesis of complex peptides and proteins.

Recent advancements in the field have highlighted the importance of Fmoc-protected amino acid derivatives in various applications. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated the use of Fmoc-protected amino acids in the development of novel peptidomimetics for cancer therapy. The researchers found that these compounds could effectively mimic the structure and function of natural peptides, thereby enhancing their therapeutic potential while reducing side effects.

In another study, researchers at the University of California, San Francisco, explored the role of Fmoc-protected amino acids in protein engineering. They utilized these compounds to create stable and functional protein variants with improved binding affinities and catalytic activities. This work has significant implications for the development of biopharmaceuticals and enzyme-based therapies.

The synthesis of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxane-3-carboxylic acid typically involves several steps, including the protection of the amino group with the Fmoc group, followed by coupling reactions to form the desired amide bonds. The final step involves deprotection to reveal the free amino group, which can then be used for further functionalization or conjugation with other biomolecules.

The physical and chemical properties of this compound are also noteworthy. It is a white crystalline solid with a high melting point, making it suitable for various analytical techniques such as HPLC and NMR spectroscopy. Its solubility in organic solvents like DMSO and DMF facilitates its use in solution-phase reactions, which are crucial for many synthetic processes in medicinal chemistry.

In terms of safety and handling, it is important to note that while this compound is not classified as a hazardous material, proper laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, as well as working under a fume hood when necessary.

The potential applications of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxane-3-carboxylic acid extend beyond drug development. It has also been used in materials science for the synthesis of functional polymers and nanomaterials. For example, researchers at MIT have developed novel polymer-based drug delivery systems using Fmoc-protected amino acids as building blocks. These systems offer improved drug release profiles and enhanced biocompatibility compared to traditional delivery methods.

In conclusion, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}oxane-3-carboxylic acid (CAS No. 2172465-69-7) is a versatile compound with a wide range of applications in chemical biology, medicinal chemistry, and materials science. Its unique structural features and functional groups make it an invaluable tool for researchers working on peptide synthesis, protein engineering, and drug development. As research in these areas continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.